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Abstract

Concurrent consumption of cocaine and ethanol leads to the formation of a unique,
psychoactive metabolite: cocaethylene. This whitepaper provides a comprehensive technical
overview of the foundational research into cocaethylene's psychoactive properties. It delves
into its distinct pharmacology, pharmacokinetics, and neurobiological effects, offering a
comparative analysis with cocaine. The document presents quantitative data in structured
tables, details key experimental methodologies, and visualizes complex biological processes to
facilitate a deeper understanding for researchers, scientists, and professionals in drug
development.

Introduction

Cocaethylene is an ethyl homologue of cocaine, synthesized in the liver when both cocaine
and ethanol are present.[1][2] This metabolite is not a natural alkaloid of the coca leaf and is
exclusively formed within the body during co-ingestion of these two substances.[3] Possessing
its own significant psychoactive and toxicological profile, cocaethylene is more than a simple
byproduct; it contributes to the enhanced euphoria and increased risk of immediate death
reported with combined cocaine and alcohol use.[4][5] Understanding the fundamental
properties of cocaethylene is crucial for developing effective addiction therapies and for
accurately assessing the risks associated with polydrug abuse.
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Formation and Metabolism

Cocaethylene is formed in the liver through a transesterification process catalyzed by the
enzyme human carboxylesterase 1 (hCE1).[6] In the absence of ethanol, cocaine is primarily
hydrolyzed by hCEL1 into biologically inactive metabolites, benzoylecgonine and ecgonine
methyl ester.[1] However, when ethanol is present, it competes with water for the cocaine
molecule, leading to the substitution of cocaine's methyl group with an ethyl group, thereby
forming cocaethylene.[6] Studies in humans have shown that approximately 17% of an
intravenous cocaine dose is converted to cocaethylene in the presence of ethanol.[7][8]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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